Cas no 92634-76-9 (Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester)

• Product Name: Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester
• CAS No: 92634-76-9
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD00173914
• CID: 803156
• PubChem ID: 2758742
• Update Time: 2025-05-22

Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester
• Ethyl 4-(2,5-dioxo-1-pyrrolidinyl)-benzenecarboxylate
• ethyl 4-(2,5-dioxopyrrolidin-1-yl)benzoate
• Ethyl 4-(2,5-dioxotetrahydro-1H-pyrrol-1-yl)benzoate
• N-(4-Ethoxycarbonylphenyl)succinimide
• 4-Succinimido-benzoesaeure-aethylester
• 4-succinimido-benzoic acid ethyl ester
• ethyl 4-(2,5-dioxopyrrolidin-1-yl)-benzoate
• HMS558C09
• ethyl 4-(2,5-dioxo-1-pyrrolidinyl)benzoate
• ethyl4-(2,5-dioxopyrrolidin-1-yl)benzoate
• AKOS005108471
• A844295
• 2-CHLORO-4,5-DIFLUOROBENZENESULFONYLCHLORIDE
• Oprea1_011582
• Oprea1_067573
• MFCD00173914
• DTXSID90374469
• Maybridge1_005861
• ethyl 4-(2,5-dioxo-1-pyrrolidinyl)benzenecarboxylate
• 92634-76-9
• FT-0626042
• JS-2086
• DB-057317

• MDL： MFCD00173914
• Inchi： 1S/C13H13NO4/c1-2-18-13(17)9-3-5-10(6-4-9)14-11(15)7-8-12(14)16/h3-6H,2,7-8H2,1H3
• InChI Key： BGNSWUCREVARSU-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 247.08400
• Monoisotopic Mass: 247.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.292
• Melting Point: 158℃
• Boiling Point: 490.3°C at 760 mmHg
• Flash Point: 250.3°C
• Refractive Index: 1.573
• PSA: 63.68000
• LogP: 1.58170

Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester Security Information

• Safety Instruction： S24/25

Additional information on Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester

Recent Advances in the Study of Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester (CAS: 92634-76-9)

Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester (CAS: 92634-76-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinyl and ester functional groups, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The following research brief synthesizes the latest findings related to this compound, providing insights into its synthesis, biological activity, and potential applications.

Recent studies have focused on the synthesis and optimization of Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester, aiming to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester exhibits promising inhibitory effects on specific enzymatic targets. For instance, research has indicated its potential as a modulator of proteolytic enzymes, which play a crucial role in various pathological conditions, including cancer and inflammatory diseases. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

Further investigations into the pharmacokinetic properties of Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester have revealed its moderate bioavailability and metabolic stability. These properties are vital for its potential use as a drug candidate, as they influence the compound's efficacy and safety profile. Ongoing studies are exploring strategies to enhance these properties through structural modifications and formulation optimizations.

The therapeutic potential of Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester extends beyond its enzymatic inhibitory effects. Recent research has also explored its role in modulating cellular signaling pathways, particularly those involved in oxidative stress and apoptosis. These findings open new avenues for investigating the compound's utility in treating diseases characterized by dysregulated cellular processes, such as neurodegenerative disorders and cardiovascular diseases.

In conclusion, Benzoicacid, 4-(2,5-dioxo-1-pyrrolidinyl)-, ethyl ester (CAS: 92634-76-9) represents a promising candidate for further drug development. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models. These efforts will be instrumental in translating the compound's potential into tangible therapeutic benefits.